Cas no 85562-26-1 (1-Bromo-10-Phenyldecane)

• Product Name: 1-Bromo-10-Phenyldecane
• CAS No: 85562-26-1
• MF: C₁₆H₂₅Br
• MW: 297.27370429039
• MDL: MFCD01075179
• CID: 719691
• PubChem ID: 2735602
• Update Time: 2025-07-10

1-Bromo-10-Phenyldecane Chemical and Physical Properties

Names and Identifiers

• Benzene,(10-bromodecyl)-
• 10-bromodecylbenzene
• 1-BROMO-10-PHENYLDECANE
• 10-bromanyldecylbenzene
• 10-bromo-1-phenyl-decane
• 10-decylphenyl bromide
• 10-phenyldecyl bromide
• 1-BROMO-10-PHENYLDECANEANE-1,2-DIAMINE
• (10-Bromodec-1-yl)benzene 97%
• 1-Bromo-10-phenyldecane 95+%
• (10-Bromodec-1-yl)benzene
• (10-Bromodec-1-yl)benzene 95+%
• (10-Bromodec-1-yl)benzene97%
• FS-5866
• (10-bromodecyl)benzene
• G70287
• AKOS015996056
• DTXSID30370824
• 1-bromo-10-phenyl-decane
• A841363
• 85562-26-1
• CS-0357082
• DTPVJMBHPQHEHV-UHFFFAOYSA-N
• MFCD01075179
• SCHEMBL854090
• DB-019052
• 1-Bromo-10-Phenyldecane

• MDL： MFCD01075179
• Inchi： 1S/C16H25Br/c17-15-11-6-4-2-1-3-5-8-12-16-13-9-7-10-14-16/h7,9-10,13-14H,1-6,8,11-12,15H2
• InChI Key： DTPVJMBHPQHEHV-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCBr)=CC=CC=C1

Computed Properties

• Exact Mass: 296.11400
• Monoisotopic Mass: 296.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 354.3°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.514
• PSA: 0.00000
• LogP: 5.74480

1-Bromo-10-Phenyldecane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Bromo-10-Phenyldecane

Introduction to 1-Bromo-10-Phenyldecane (CAS No. 85562-26-1)

1-Bromo-10-Phenyldecane (CAS No. 85562-26-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the first carbon and a phenyl group at the tenth carbon of a decane chain. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and biological studies.

The chemical structure of 1-Bromo-10-Phenyldecane can be represented as C₁₆H₂₃Br. The presence of the bromine atom makes it an excellent leaving group, facilitating its use in nucleophilic substitution reactions. Additionally, the phenyl group provides aromatic character, which can influence the compound's reactivity and stability. These features make 1-Bromo-10-Phenyldecane a useful building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the application of 1-Bromo-10-Phenyldecane in pharmaceutical research. One notable area of study is its potential as a precursor in the development of new drugs. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of derivatives from 1-Bromo-10-Phenyldecane, which exhibited promising activity against various cancer cell lines.

Beyond its pharmaceutical applications, 1-Bromo-10-Phenyldecane has also found utility in materials science. Its unique structure makes it suitable for the preparation of functionalized polymers and coatings. For example, researchers at the University of California, Berkeley, have utilized this compound to create novel polymer materials with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics and biotechnology.

The synthesis of 1-Bromo-10-Phenyldecane typically involves multi-step processes that ensure high purity and yield. One common method involves the bromination of 1-decene followed by coupling with phenylmagnesium bromide to introduce the phenyl group. Advanced techniques such as microwave-assisted synthesis have also been employed to improve reaction efficiency and reduce environmental impact.

In terms of safety and handling, it is important to note that while 1-Bromo-10-Phenyldecane is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes proper ventilation, personal protective equipment (PPE), and adherence to waste disposal guidelines.

The future prospects for 1-Bromo-10-Phenyldecane are promising. Ongoing research continues to uncover new applications and derivatives that could lead to significant advancements in various fields. For instance, recent studies have explored its potential as a platform molecule for the development of new catalysts and ligands in homogeneous catalysis.

In conclusion, 1-Bromo-10-Phenyldecane (CAS No. 85562-26-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists and researchers working on innovative projects. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.